![molecular formula C9H18N2 B1610949 Decahydropyrido[1,2-a][1,4]diazepine CAS No. 71515-82-7](/img/structure/B1610949.png)
Decahydropyrido[1,2-a][1,4]diazepine
Overview
Description
Decahydropyrido[1,2-a][1,4]diazepine is a chemical compound with the molecular formula C9H18N2 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of this compound and similar compounds often involves Knoevenagel condensation of readily available fragments, followed by an intramolecular aza-Wittig reaction . This method has been used to create a new 1,4-diazepene skeleton .Molecular Structure Analysis
The molecular structure of this compound is characterized by a diazepine ring fused with a pyridine ring . The molecular weight of this compound is 154.2526 .Scientific Research Applications
Synthesis and Structural Studies
A study by Alonso et al. (2020) focused on the synthesis of various diazepinones, including pyrido[1,2-a][1,4]diazepine derivatives, and their structural analysis through X-ray crystallography and NMR spectroscopy. These compounds have shown potential due to their unique molecular structures (Alonso et al., 2020).
Medicinal Chemistry Applications
The 1,3-diazepine scaffold, closely related to decahydropyrido[1,2-a][1,4]diazepine, is present in various biologically active compounds and is used in the design of compounds with a wide range of biological activities. This includes its use in anticancer compounds and enzyme inhibitors (Malki et al., 2021).
Synthesis of Bioactive Compounds
Research by Liszkiewicz (2002) explored the synthesis of 1-phenyl-2-(4-aryl-1,3,4,5-tetrahydropyrido[2,3-b][1,4]diazepin-2-ylidene)ethanone and their antiproliferative activity against human cancer cell lines, demonstrating the potential of pyrido[1,2-a][1,4]diazepine derivatives in developing anticancer drugs (Liszkiewicz, 2002).
Heterocyclic Analogs Synthesis
Kharaneko et al. (2013) developed a method for preparing pyrrolo[3,4-d][1,2]diazepines by cyclizing pyrrole polycarbonyl compounds, expanding the range of heterocyclic analogs available for medicinal compound design (Kharaneko et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
1,2,3,4,5,7,8,9,10,10a-decahydropyrido[1,2-a][1,4]diazepine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2/c1-2-6-11-7-3-5-10-8-9(11)4-1/h9-10H,1-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCCYMYGTHPEHED-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2CCCNCC2C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80546219 |
Source
|
| Record name | Decahydropyrido[1,2-a][1,4]diazepine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80546219 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
71515-82-7 |
Source
|
| Record name | Decahydropyrido[1,2-a][1,4]diazepine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80546219 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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